Cas no 4988-54-9 ({(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid)
4988-54-9 structure
Product Name:{(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid
CAS No:4988-54-9
MF:C9H14N3O9P
MW:339.1959233284
MDL:MFCD01735992
CID:2698994
PubChem ID:21089
Update Time:2025-04-21
{(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid Chemical and Physical Properties
Names and Identifiers
-
- N-Hydroxycytidine 5'-(Dihydrogen Phosphate)
- N4-OH-CMP
- N(sup 4)-Hydroxycytidine monophosphate
- CYTIDINE, N-HYDROXY-, 5'-(DIHYDROGENPHOSPHATE)
- N-Hydroxycytidine 5'-phosphoric acid
- AT28496
- N-hydroxycytidine 5'-(dihydrogen phosphate) tautomer
- Q27451723
- 4-(Hydroxyamino)-1-(5-O-phosphonopentofuranosyl)pyrimidin-2(1H)-one
- ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
- {(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid
- {[(2R,3S,4R,5R)-3,4-dihydroxy-5-[4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yl]oxolan-2-yl]methoxy}phosphonic acid
- BRN 0847593
- DTXSID10964462
- [(2R,3S,4R,5R)-3,4-dihydroxy-5-[4-(hydroxyamino)-2-oxopyrimidin-1-yl]oxolan-2-yl]methyl dihydrogen phosphate
- ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyldihydrogenphosphate
- CHEMBL2221214
- EN300-33051129
- 4988-54-9
-
- MDL: MFCD01735992
- Inchi: 1S/C9H14N3O9P/c13-6-4(3-20-22(17,18)19)21-8(7(6)14)12-2-1-5(11-16)10-9(12)15/h1-2,4,6-8,13-14,16H,3H2,(H,10,11,15)(H2,17,18,19)/t4-,6-,7-,8-/m1/s1
- InChI Key: DYOUVDKCXLKHKY-XVFCMESISA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)NO)=O)O1)O)O
- BRN: 0847593
Computed Properties
- Exact Mass: 339.046766
- Monoisotopic Mass: 339.046766
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 181
- Molecular Weight: 339.20
Experimental Properties
- Density: 2.18
- Boiling Point: 705.6°C at 760 mmHg
- Flash Point: 380.5°C
- Refractive Index: 1.771
{(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33051129-0.05g |
{[(2R,3S,4R,5R)-3,4-dihydroxy-5-[4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yl]oxolan-2-yl]methoxy}phosphonic acid |
4988-54-9 | 95.0% | 0.05g |
$4510.0 | 2025-03-18 | |
| Enamine | EN300-33051129-0.1g |
{[(2R,3S,4R,5R)-3,4-dihydroxy-5-[4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yl]oxolan-2-yl]methoxy}phosphonic acid |
4988-54-9 | 95.0% | 0.1g |
$5434.0 | 2025-03-18 | |
| 1PlusChem | 1P006YCL-50mg |
[(2R,3R,4R,5R)-3,4-dihydroxy-5-[4-(hydroxyamino)-2-oxo-pyrimidin-1-yl]oxolan-2-yl]methoxyphosphonic acid |
4988-54-9 | 95% | 50mg |
$5637.00 | 2024-05-01 | |
| 1PlusChem | 1P006YCL-100mg |
[(2R,3R,4R,5R)-3,4-dihydroxy-5-[4-(hydroxyamino)-2-oxo-pyrimidin-1-yl]oxolan-2-yl]methoxyphosphonic acid |
4988-54-9 | 95% | 100mg |
$6779.00 | 2024-05-01 |
{(2R,3S,4R,5R)-3,4-dihydroxy-5-4-(hydroxyamino)-2-oxo-1,2-dihydropyrimidin-1-yloxolan-2-ylmethoxy}phosphonic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside monophosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside monophosphates
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